Cas no 4347-31-3 ((2-formylthiophen-3-yl)boronic acid)

(2-formylthiophen-3-yl)boronic acid Properties

Names and Identifiers

• (2-Formylthiophen-3-yl)boronic acid
• 3-Boronothiophene-2-carboxaldehyde
• (2-Formyl-3-thienyl)boronic acid
• 2-Formyl-3-thiopheneboronic acid
• 2-Formylthiophene-3-boronic acid
• 2-Formylthien-3-ylboronic acid
• 2-Formylthiophen-3-ylboronic acid
• 3-Borono-2-formylthiophene
• 2-formyl-3-thienylboronic acid
• Boronic acid, (2-formyl-3-thienyl)-
• 2-Formylthiophene-3-boronicacid
• 2-Formylthiophen-3-boronic acid
• DT
• BBENFHSYKBYWJX-UHFFFAOYSA-N
• (2-formylthien-3-yl)bo
• (2-formylthiophen-3-yl)boronic acid
• MFCD01075678
• (2-formyl-3-thienyl) boronic acid
• AKOS015837498
• EN300-247272
• CS-0043939
• SY033330
• SCHEMBL334122
• A826290
• FT-0612461
• (2-formylthien-3-yl)boronic acid
• (2-formyl-3-thienyl)boronic acid;2-Formylthiophene-3-boronic Acid
• AB08152
• DTXSID00378453
• 4347-31-3
• Z1255360929
• (2-formylthiophen-3-yl)boronicAcid
• AS-19867
• 2-Formyl-3-thienylboronic acid(contains varying amounts of Anhydride)
• DB-008205
• +Expand

• MDL： MFCD01075678
• InChIKey： BBENFHSYKBYWJX-UHFFFAOYSA-N
• Inchi： 1S/C5H5BO3S/c7-3-5-4(6(8)9)1-2-10-5/h1-3,8-9H
• SMILES： S1C([H])=C([H])C(B(O[H])O[H])=C1C([H])=O
• BRN： 4393584

Computed Properties

• Exact Mass: 156.00500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.005
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 85.8

Experimental Properties

• LogP: -0.75960
• PSA: 85.77000
• Refractive Index: 1.573
• Boiling Point: 396.7°C at 760 mmHg
• Melting Point: 167-193 °C (lit.)
• Flash Point: 193.7°C
• Color/Form: White powder
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.41

(2-formylthiophen-3-yl)boronic acid Security Information

• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

(2-formylthiophen-3-yl)boronic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents